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Compound of Interest

Compound Name: Hoggar

Cat. No.: B1668436 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of Hoggar, a formulation containing the active pharmaceutical ingredient (API)

Doxylamine Succinate. Adherence to these procedures is critical for minimizing risk and

ensuring operational integrity.

Immediate Safety and Handling Protocols
When working with Doxylamine Succinate, a comprehensive understanding of its properties is

crucial. The following table summarizes key quantitative data derived from safety data sheets

(SDS).
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Parameter Value Reference

Chemical Formula C₁₇H₂₂N₂O · C₄H₆O₄ [1]

Molecular Weight 388.46 g/mol [1]

Melting Point 103-108 °C [1]

Flash Point 174.5 °C [2]

Acute Oral Toxicity (LD50,

Mouse)
470 mg/kg [1][3]

Solubility in DMSO 100 mg/mL [2]

Occupational Exposure Limit

(Perrigo OEL, TWA)
25 µg/m³ [4]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory to prevent exposure through

inhalation, ingestion, or skin contact.

Primary Engineering Controls:

Ventilation: All handling of Doxylamine Succinate powder should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood or a powder containment

hood to minimize inhalation of dust particles.[1][5]

Personal Protective Equipment:

Eye Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[2][5]

Standard laboratory safety glasses are not sufficient.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Gloves should be

inspected for integrity before each use and changed frequently.[1][2]

Body Protection: A lab coat is required. For operations with a higher risk of dust generation, a

disposable coverall is recommended.[1]
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Respiratory Protection: If engineering controls are insufficient or during spill cleanup, a

NIOSH-approved respirator with a particulate filter is necessary.[1][6]

Operational Plan: Step-by-Step Handling
A systematic workflow is essential for the safe handling of Doxylamine Succinate from receipt

to disposal.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, acids, and alkalis.[1]

The substance is light-sensitive; store in light-resistant containers.[1][5]

Preparation and Weighing:

Conduct all weighing operations within a chemical fume hood or a balance enclosure to

control dust.

Use dedicated, clean spatulas and weighing boats.

Minimize the creation of dust by handling the powder gently.

Experimental Use:

When preparing solutions, add the powder to the solvent slowly to avoid splashing.

Ensure all containers are clearly labeled with the chemical name and any relevant

hazards.

Keep containers closed when not in use.

Disposal Plan
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Proper disposal of Doxylamine Succinate and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: Unused Doxylamine Succinate should be treated as hazardous

chemical waste.

Container Management: Collect all waste, including empty containers, contaminated PPE,

and cleaning materials, in a designated, clearly labeled, and sealed hazardous waste

container.

Disposal Method: Dispose of the hazardous waste through a licensed environmental

disposal company. Do not dispose of it down the drain or in the regular trash.[2][5]

Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate the affected area.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, dampen the material with water to prevent dust from becoming

airborne.[6]

Clean-up: Wearing appropriate PPE, carefully sweep or vacuum the spilled material into a

designated waste container.

Decontaminate: Clean the spill area thoroughly with soap and water.[6]

First Aid:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation develops.[1]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[1][6]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1]

Visual Workflow for Safe Handling
The following diagram illustrates the key steps and decision points for the safe handling of

Doxylamine Succinate in a laboratory setting.
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Start: Receive Doxylamine Succinate

Inspect Container for Damage

Store in Cool, Dry, Well-Ventilated, Light-Resistant Area

Prepare for Handling in Fume Hood

Don Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

- Respirator (if needed)

Weighing and Aliquoting

Experimental Use

Spill Occurs

Decontaminate Work Area

Collect Waste in Labeled Hazardous Container

Dispose via Licensed Contractor

End of Process

Follow Spill Response Protocol

Click to download full resolution via product page

Caption: Workflow for the safe handling of Doxylamine Succinate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1668436?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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